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Compound of Interest

Compound Name: Sulthiame-d4

Cat. No.: B12415503

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the certificate of analysis,
purity, and analytical methodologies for Sulthiame-d4. It is designed to be a valuable resource
for researchers, scientists, and drug development professionals working with this deuterated
analogue of the carbonic anhydrase inhibitor, Sulthiame.

Certificate of Analysis: Typical Data and
Specifications

A Certificate of Analysis (CoA) for Sulthiame-d4 provides critical information regarding its
identity, purity, and quality. While specific values may vary between batches and suppliers, a
typical CoA will include the data presented in the tables below.

Identification and Chemical Properties
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Parameter Specification

Compound Name Sulthiame-d4

4-(Tetrahydro-1,1-dioxido-2H-1,2-thiazin-2-

Synonyms yl)benzenesulfonamide-d4
CAS Number 1795021-05-4[1][2]

Unlabeled CAS Number 61-56-3[1]

Molecular Formula C10H10D4N204S2[1][2]
Molecular Weight 294.38 g/mol [1][2]
Appearance White to off-white solid
Solubility Soluble in DMSO and Methanol

Quality and Purity Specifications

Parameter Method Specification

Chemical Purity HPLC >95%[1]

Isotopic Purity Mass Spectrometry >98% Deuterium incorporation
Structure Confirmation 1H-NMR, 2H-NMR, MS Conforms to structure

Storage Conditions Store at +4°C[1]

Experimental Protocols for Analysis

Detailed and validated analytical methods are essential for confirming the quality and purity of
Sulthiame-d4. The following sections outline the key experimental protocols.

High-Performance Liquid Chromatography (HPLC) for
Chemical Purity

This method is adapted from established protocols for the analysis of Sulthiame and is suitable
for determining the chemical purity of Sulthiame-d4.
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Methodology:

Instrumentation: A standard HPLC system equipped with a UV detector.

e Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 um patrticle size).

o Mobile Phase: Isocratic elution with a mixture of methanol and water (e.g., 60:40 v/v).
e Flow Rate: 1.0 mL/min.

» Detection: UV detection at 245 nm.

e Injection Volume: 10 pL.

o Sample Preparation: Dissolve an accurately weighed sample of Sulthiame-d4 in the mobile
phase to a final concentration of approximately 0.1 mg/mL.

Workflow for HPLC Analysis:

. . . . . . Isocratic Elution UV Detection -
Weigh Sulthiame-d4 Dissolve in Mobile Phase Inject Sample (€18 Column) (245 nm) Integrate Peak Area Calculate Purity

Click to download full resolution via product page

Workflow for HPLC purity analysis of Sulthiame-d4.

Mass Spectrometry (MS) for Isotopic Purity and
Structure Confirmation

Mass spectrometry is a critical technique for confirming the molecular weight of Sulthiame-d4
and determining its isotopic purity.

Methodology:
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e Instrumentation: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) coupled with
an electrospray ionization (ESI) source.

« lonization Mode: Positive or negative ion mode, depending on sensitivity.

e Mass Range: Scan a range appropriate to detect the parent ion and its isotopologues (e.g.,
m/z 200-400).

o Sample Infusion: The sample can be directly infused or introduced via an LC system.

o Data Analysis: Determine the mass-to-charge ratio (m/z) of the molecular ion. The isotopic
distribution is analyzed to calculate the percentage of deuterium incorporation.

Logical Flow for Isotopic Purity Determination:
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Electrospray lonization
High-Resolution Mass Analysis

Detection of Isotopologues

Measure Relative Abundance of
m/z peaks (dO to d4)

Calculate Percentage of
Deuterium Incorporation

Dissolve in Non-Deuterated Solvent
(for 2H-NMR)

Dissolve in Deuterated Solvent
(for tH-NMR)

Acquire *H-NMR Spectrum Acquire 2H-NMR Spectrum

Confirm Signal Reduction/ Confirm Deuterium Signals

Absence in *H Spectrum in 2H Spectrum
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Sulthiame-d4: A Technical Guide to its Analysis and
Purity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12415503#sulthiame-d4-certificate-of-analysis-and-

purity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hastt
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